Cas no 1823959-57-4 (4-Ethyloxolan-3-ol)

• Product Name: 4-Ethyloxolan-3-ol
• CAS No: 1823959-57-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 5746293
• PubChem ID: 69228921
• Update Time: 2025-06-28

4-Ethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1627128
• 1823959-57-4
• 4-ethyloxolan-3-ol
• SCHEMBL4885389
• 3-Furanol, 4-ethyltetrahydro-
• 4-Ethyloxolan-3-ol

• Inchi： 1S/C6H12O2/c1-2-5-3-8-4-6(5)7/h5-7H,2-4H2,1H3
• InChI Key： CFJITMLRVAVNJX-UHFFFAOYSA-N
• SMILES： O1CC(C(CC)C1)O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 200.4±8.0 °C(Predicted)
• pka: 14.52±0.40(Predicted)

Additional information on 4-Ethyloxolan-3-ol

Professional Introduction to Compound with CAS No. 1823959-57-4 and Product Name: 4-Ethyloxolan-3-ol

4-Ethyloxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1823959-57-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxolanes, which are cyclic ethers featuring a hydroxyl group. The presence of an ethyl substituent at the 4-position enhances its structural complexity and potential biological activity, making it a subject of considerable interest in medicinal chemistry and drug development.

The synthesis of 4-Ethyloxolan-3-ol involves multi-step organic reactions, often starting from readily available precursors such as ethylene oxide and ethanol. The introduction of the hydroxyl group at the 3-position and the ethyl group at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, have been employed to achieve optimal results.

In recent years, 4-Ethyloxolan-3-ol has garnered attention due to its potential applications in pharmaceuticals. Its structural framework suggests that it may serve as a precursor or intermediate in the synthesis of more complex molecules with therapeutic properties. Researchers have been exploring its reactivity and exploring ways to modify its structure to enhance its pharmacological activity.

One of the most promising areas of research involving 4-Ethyloxolan-3-ol is its role in developing novel bioactive compounds. Studies have indicated that oxolane derivatives can exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The ethyl group in 4-Ethyloxolan-3-ol may contribute to these activities by influencing the compound's solubility and interaction with biological targets.

The chemical properties of 4-Ethyloxolan-3-ol, such as its stability under various conditions and its ability to undergo further functionalization, make it a valuable building block in synthetic chemistry. Researchers have utilized computational methods to predict the behavior of this compound in different environments, aiding in the design of efficient synthetic routes.

Recent advancements in drug discovery have highlighted the importance of small molecules like 4-Ethyloxolan-3-ol in modulating biological pathways. Its oxolane core provides a scaffold that can be easily modified to target specific receptors or enzymes involved in disease processes. This flexibility has led to increased interest in exploring its potential as a lead compound for new therapeutics.

The pharmacokinetic profile of 4-Ethyloxolan-3-ol is also a subject of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its potential as a pharmaceutical agent.

Furthermore, the environmental impact of synthesizing and using 4-Ethyloxolan-3-ol is being considered. Sustainable chemistry principles are being applied to develop greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader goals in the pharmaceutical industry to create more environmentally friendly processes.

The future prospects for 4-Ethyloxolan-3-ol are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are expected to accelerate progress in this field, leading to innovative solutions for various challenges in medicine and chemistry.